Cas no 1224640-12-3 (1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione)

• Product Name: 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione
• CAS No: 1224640-12-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD24556989
• CID: 1102271
• Update Time: 2025-08-03

1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione

• MDL： MFCD24556989
• Inchi： 1S/C11H10N2O2/c14-10-11(15)13(7-5-6-7)9-4-2-1-3-8(9)12-10/h1-4,7H,5-6H2,(H,12,14)
• InChI Key： ONVGJIKVRHRZHI-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC=CC=2N1C1CC1)=O

Additional information on 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione

Comprehensive Overview of 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione (CAS No. 1224640-12-3)

1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione (CAS No. 1224640-12-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The quinoxalinedione core, combined with a cyclopropyl substituent, makes this compound a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione has surged, driven by advancements in synthetic chemistry and computational drug design. This compound's molecular stability and structural versatility make it a valuable building block for developing small-molecule therapeutics. Its CAS No. 1224640-12-3 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in the scientific community is the role of quinoxaline derivatives in addressing antibiotic resistance. As pathogens evolve, the need for new antimicrobial agents becomes critical. 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione has shown preliminary activity against certain bacterial strains, sparking interest in its potential as a lead compound for further optimization. Additionally, its low toxicity profile in preclinical studies highlights its suitability for drug development.

The compound's synthetic route and scalability are also hot topics among chemists. Efficient synthesis of 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione is essential for its commercial viability, and recent publications have explored green chemistry approaches to reduce environmental impact. Questions like "How to synthesize CAS No. 1224640-12-3?" or "What are the applications of quinoxalinedione derivatives?" are commonly searched, indicating strong user interest in both practical and theoretical aspects.

Beyond pharmaceuticals, 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione is being investigated for its potential in organic electronics. Its conjugated system and electron-accepting properties make it a candidate for use in OLEDs and photovoltaic devices. This dual applicability in life sciences and material science underscores its interdisciplinary importance.

In summary, 1-cyclopropyl-1,4-dihydro-2,3-Quinoxalinedione (CAS No. 1224640-12-3) represents a multifaceted compound with broad potential. Its structural uniqueness, combined with emerging applications in drug discovery and advanced materials, positions it as a subject of ongoing research and innovation. As scientific inquiries continue to grow, this compound is likely to remain a focal point in the search for next-generation therapeutics and sustainable technologies.